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Compound of Interest

Compound Name: Ferric Pyrophosphate Citrate

CAS No.: 1275612-31-1

Cat. No.: B10786868

Get Quote

An In-depth Technical Guide on the Interaction of Ferric Pyrophosphate Citrate with

Transferrin

Introduction
Iron is an essential element for numerous physiological processes, including oxygen transport,

DNA synthesis, and cellular respiration. Its transport and delivery are meticulously regulated to

prevent the toxic effects of free, redox-active iron. The primary protein responsible for iron

transport in the bloodstream is transferrin (Tf), which binds ferric iron (Fe³⁺) with high affinity

and delivers it to cells via receptor-mediated endocytosis.

Traditional intravenous (IV) iron therapies consist of iron-carbohydrate nanoparticles. These

complexes require processing by macrophages in the reticuloendothelial system to release

iron, which is then loaded onto transferrin.[1][2][3][4] This process can lead to iron

sequestration, inflammation, and the generation of non-transferrin-bound iron (NTBI), a

potentially toxic form of iron associated with oxidative stress.[1]
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Ferric pyrophosphate citrate (FPC) is a novel, carbohydrate-free, water-soluble iron salt

approved for parenteral administration.[3][5][6] It represents a different paradigm in iron

replacement therapy. Unlike iron-carbohydrate nanoparticles, FPC is designed to donate iron

directly to circulating apo-transferrin, bypassing macrophage processing and mimicking a more

physiological pathway of iron delivery.[1][4][7] This technical guide provides a detailed

examination of the physicochemical properties of FPC, the structure of transferrin, and the

molecular interactions governing the efficient and rapid transfer of iron from FPC to transferrin.

Physicochemical Properties of Ferric
Pyrophosphate Citrate (FPC)
FPC is a complex iron salt, not a nanoparticle. X-ray absorption spectroscopy has shown that

in its solid state and in solution, the FPC complex consists of a central iron (III) atom

coordinated by one pyrophosphate molecule and two citrate molecules.[3][5][6] The molecular

formula is Fe₄(C₆H₄O₇)₃(H₂P₂O₇)₂(P₂O₇) with a molecular weight of approximately 1313

Daltons.[4][8] This structure renders FPC highly water-soluble and stable in aqueous solutions

for extended periods.[5][6] The tight complexation of the ferric ion by pyrophosphate and citrate

ligands minimizes the presence of free iron, enhancing its safety profile.[8][9]

The Structure of Transferrin
Human serum transferrin is a single-chain glycoprotein of approximately 80 kDa.[10] The

protein is folded into two homologous lobes, the N-lobe and the C-lobe. Each lobe is further

divided into two domains, creating a deep cleft that houses a single high-affinity iron-binding

site.[11] Therefore, one molecule of transferrin can bind up to two Fe³⁺ ions, existing in apo-Tf

(iron-free), monoferric (one iron), or diferric (two irons) states.

The binding of iron is exceptionally tight (affinity constant Kₐ > 10²⁰ M⁻¹) and requires the

concomitant binding of a synergistic anion, typically carbonate (CO₃²⁻) under physiological

conditions.[11] Upon iron binding, transferrin undergoes a significant conformational change

from an "open" (apo) to a "closed" (holo) state, which is critical for its interaction with the

transferrin receptor on the cell surface.[11]

The Interaction Mechanism: Direct Iron Donation
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The mechanism of iron delivery by FPC is unique among parenteral iron therapies. It involves

the direct and rapid donation of iron to apo-transferrin, bypassing the reticuloendothelial

system.[1][4][7] This direct pathway avoids the hepcidin-induced block on iron egress from

macrophages, a common issue in patients with chronic inflammation.[4][7]

Kinetic studies have demonstrated that FPC achieves 100% iron loading of human apo-

transferrin within 10 minutes, a rate comparable to that of the well-characterized iron donor Fe-

NTA.[1][4] This rapid transfer limits the circulation time of the FPC complex and prevents the

generation of NTBI.[1]

The crystal structure of FPC-bound human transferrin, resolved at 2.6 Å, provides critical

insights into the final state of the interaction.[1][4] The structure reveals that FPC donates iron

to both the N-lobe and C-lobe binding sites.[1][4] A key finding is the role of the FPC ligand as a

synergistic anion. In the N-lobe, the iron atom is coordinated by transferrin residues and a

pyrophosphate anion from the FPC molecule.[1][4] In the C-lobe, the synergistic anion is the

more typical carbonate.[1][4] In both sites, the iron atom is fully encapsulated, protecting it from

unwanted redox reactions.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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